1,3-Diisopropylimidazolium chloride
Overview
Description
1,3-Diisopropylimidazolium chloride is a useful research compound. Its molecular formula is C9H17ClN2 and its molecular weight is 188.7 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Structural Analysis
1,3-Diisopropylimidazolium chloride has been a subject of structural studies. For instance, neutron diffraction was used to derive a structural model of molten 1,3-dimethylimidazolium chloride, indicating significant charge ordering in the liquid salt, closely resembling the local order found in its solid state, with hydrogen-bonding interactions playing a dominant role (Hardacre et al., 2003).
Catalysis and Chemical Reactions
The compound has been instrumental in generating stable carbenes for various applications. For example, it reacts with benzylpotassium to form a stable carbene, which upon reacting with hafnium tetrachloride, yields a unique chloride anion-trapped salt, showing potential in catalysis and structural characterization (Niehues et al., 2003). Furthermore, it has been used in the synthesis of N-heterocyclic carbene complexes, which demonstrated high catalytic activity for ethylene dimerization (Sun et al., 2005).
Synthesis of Complexes
This compound serves as a precursor in the synthesis of various metal complexes. For instance, its reaction with cyclopentadienyl nickel chloride yielded N-heterocyclic carbene ligand complexes, useful in organic synthesis and potentially in catalysis (Cooke & Lightbody, 2011).
Stability Studies
It has also been studied for its stability under different conditions, such as radiation stability. For example, 1,3-dialkylimidazolium cation-based ionic liquids containing chloride anions exhibited similar stability to benzene, making them potentially suitable for use in environments with high radiation exposure (Allen et al., 2002).
Molecular Dynamics and Liquid Structure
The liquid structure and molecular dynamics of ionic liquids like 1,3-dimethylimidazolium chloride have been explored using neutron diffraction and Car-Parrinello molecular dynamics simulations. These studies provide insights into the hydrogen bonding and charge distribution within these liquids, which is crucial for understanding their properties and potential applications (Deetlefs et al., 2006).
Mechanism of Action
Target of Action
The primary target of 1,3-Diisopropylimidazolium chloride is Ruthenium N-heterocyclic carbene complexes . These complexes are efficient catalysts for the amidation of primary alcohols and amines .
Mode of Action
This compound acts as a ligand for ruthenium-catalyzed greener amide bond formation . It facilitates the dehydrogenative coupling of amines and alcohols, leading to the formation of amide bonds .
Biochemical Pathways
The compound plays a crucial role in the amide synthesis pathway from alcohols and amines by the extrusion of dihydrogen . This process is catalyzed by Ruthenium N-heterocyclic carbene complexes .
Result of Action
The result of the action of this compound is the formation of amide bonds . This is achieved through the dehydrogenative coupling of amines and alcohols .
Safety and Hazards
Biochemical Analysis
Biochemical Properties
1,3-Diisopropylimidazolium chloride is known to be a ligand for ruthenium-catalyzed greener amide bond formation by dehydrogenative coupling of amines and alcohols . This suggests that it interacts with enzymes and proteins involved in these biochemical reactions.
Molecular Mechanism
The molecular mechanism of this compound involves its role as a ligand in the ruthenium-catalyzed formation of amide bonds . This process involves the dehydrogenative coupling of amines and alcohols, suggesting that this compound may interact with biomolecules involved in these reactions.
Properties
IUPAC Name |
1,3-di(propan-2-yl)imidazol-1-ium;chloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H17N2.ClH/c1-8(2)10-5-6-11(7-10)9(3)4;/h5-9H,1-4H3;1H/q+1;/p-1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DOFXKPAOJLLPII-UHFFFAOYSA-M | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N1C=C[N+](=C1)C(C)C.[Cl-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H17ClN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60459393 | |
Record name | 1,3-Diisopropylimidazolium chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60459393 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
188.70 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
139143-09-2 | |
Record name | 1,3-Diisopropylimidazolium chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60459393 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1,3-Diisopropylimidazolium chloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is the role of 1,3-Diisopropylimidazolium chloride in ruthenium-catalyzed amide synthesis?
A: this compound acts as a precursor for the N-heterocyclic carbene (NHC) ligand, 1,3-diisopropylimidazol-2-ylidene (IiPr) [, ]. This IiPr ligand coordinates to ruthenium, forming a key component of the active catalyst in the direct synthesis of amides from alcohols and amines []. The reaction proceeds without requiring stoichiometric additives or hydrogen acceptors and liberates dihydrogen as a byproduct [].
Q2: How does the structure of 1,3-diisopropylimidazol-2-ylidene influence its coordination to metals like ruthenium and molybdenum?
A: The steric bulk provided by the two isopropyl groups in 1,3-diisopropylimidazol-2-ylidene influences its coordination to metals. In both ruthenium [] and molybdenum complexes [], the carbene ligand coordinates to the metal center through the carbon atom located between the two nitrogen atoms in the imidazole ring. The bulky isopropyl groups create a steric environment around the metal center, which can impact the reactivity and selectivity of the resulting metal complex.
Q3: Beyond ruthenium, are there other metal complexes featuring 1,3-diisopropylimidazol-2-ylidene relevant to chemical synthesis?
A: Yes, 1,3-diisopropylimidazol-2-ylidene has been successfully coordinated to other metals like molybdenum [] and hafnium []. These complexes are valuable tools in organometallic chemistry and have potential applications in various catalytic transformations. For example, molybdenum complexes with this NHC ligand have been investigated for their potential in organic synthesis [].
Q4: Are there any studies investigating the stability or compatibility of this compound or its carbene derivative under different reaction conditions?
A: While the provided research papers primarily focus on the synthesis and catalytic activity of metal complexes containing the 1,3-diisopropylimidazol-2-ylidene ligand, they do offer some insights. The successful formation and utilization of these complexes in different reaction conditions, including the presence of bases like potassium tert-butoxide [], suggest a degree of stability for both the imidazolium salt and the carbene derivative under those specific conditions. Further research focused on the stability and compatibility of this ligand system would be beneficial to explore its broader applicability in synthetic chemistry.
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